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Compound of Interest

Compound Name: Phenylglyoxylic acid-13C8

Cat. No.: B15554852 Get Quote

For Researchers, Scientists, and Drug Development Professionals

This guide provides essential safety and logistical information for the proper disposal of

Phenylglyoxylic acid-13C8. Adherence to these procedures is critical for maintaining a safe

laboratory environment and ensuring regulatory compliance. The disposal protocol for

Phenylglyoxylic acid-13C8 is governed by its chemical properties as a skin and eye irritant,

rather than its isotopic label. The 13C isotope is stable and not radioactive, therefore no special

precautions for radioactivity are necessary.[1][2]

Chemical Safety and Hazard Information
Before handling Phenylglyoxylic acid-13C8, it is crucial to be aware of its inherent hazards.
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Hazard Classification Description Precautionary Statements

Skin Irritation (Category 2) Causes skin irritation.

P264: Wash hands thoroughly

after handling. P280: Wear

protective gloves/protective

clothing/eye protection/face

protection. P302+P352: IF ON

SKIN: Wash with plenty of

soap and water. P362: Take off

contaminated clothing and

wash before reuse.

Serious Eye Irritation

(Category 2A)
Causes serious eye irritation.

P280: Wear protective

gloves/protective clothing/eye

protection/face protection.

P305+P351+P338: IF IN

EYES: Rinse cautiously with

water for several minutes.

Remove contact lenses, if

present and easy to do.

Continue rinsing.

Source: Information synthesized from multiple Safety Data Sheets (SDS) for Phenylglyoxylic

Acid.

Step-by-Step Disposal Protocol
This protocol outlines the necessary steps for the safe disposal of Phenylglyoxylic acid-13C8
in a laboratory setting.

1. Personal Protective Equipment (PPE):

Always wear appropriate PPE, including chemical-resistant gloves (e.g., nitrile), safety

glasses or goggles, and a lab coat.

2. Waste Segregation and Collection:

Solid Waste:
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Collect un-used or waste Phenylglyoxylic acid-13C8 solid in a designated, leak-proof,

and clearly labeled hazardous waste container.

The container should be made of a material compatible with the chemical.

Do not mix with other waste streams unless compatibility has been verified.

Contaminated Materials:

Dispose of any items grossly contaminated with Phenylglyoxylic acid-13C8 (e.g., weigh

boats, pipette tips, gloves) as hazardous chemical waste.

Place these items in the same designated hazardous waste container as the solid

chemical.

Solutions:

Aqueous or solvent solutions of Phenylglyoxylic acid-13C8 should be collected in a

designated hazardous liquid waste container.

Ensure the container is properly vented if necessary and is compatible with the solvent

used.

Do not dispose of Phenylglyoxylic acid-13C8 solutions down the drain.[3]

3. Waste Container Labeling:

Label the hazardous waste container clearly with the following information:

The words "Hazardous Waste"

The full chemical name: "Phenylglyoxylic acid-13C8"

The approximate quantity of waste.

The date the waste was first added to the container.

The associated hazards (e.g., "Irritant").
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4. Storage of Hazardous Waste:

Store the sealed hazardous waste container in a designated satellite accumulation area.

This area should be away from general lab traffic and incompatible materials.

Ensure the container is kept closed except when adding waste.

5. Waste Disposal Request:

Once the waste container is full, or if it has been in storage for a prolonged period (consult

your institution's guidelines, often up to one year is permissible for partially filled containers

in a satellite accumulation area), arrange for its disposal through your institution's

Environmental Health and Safety (EHS) office or equivalent department.[4]

Follow your institution's specific procedures for requesting a hazardous waste pickup.

Accidental Spill Response
In the event of a spill, follow these procedures:

Evacuate and Alert: Alert personnel in the immediate area and evacuate if necessary.

Ventilate: Ensure the area is well-ventilated.

Containment:

For small spills, use an inert absorbent material (e.g., vermiculite, sand, or universal

absorbent pads) to contain and soak up the material.

Avoid raising dust if the spill is a solid.

Collection:

Carefully sweep or scoop the absorbed material into a designated hazardous waste

container.

Decontamination:

Safety Operating Guide

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 4 / 8 Tech Support

https://www.cwu.edu/about/offices/campus-safety/environmental-health-safety/chemical-safety-hazard-management/laboratory-hazardous-waste-disposal-guidelines.php
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b15554852?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Clean the spill area with a suitable solvent (e.g., soap and water, or as recommended by

your institution's safety protocols), and collect the cleaning materials for disposal as

hazardous waste.

Reporting: Report the spill to your laboratory supervisor and EHS office as per your

institution's policy.

Disposal Workflow Diagram
The following diagram illustrates the decision-making process for the proper disposal of

Phenylglyoxylic acid-13C8.

Safety Operating Guide

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 5 / 8 Tech Support

https://www.benchchem.com/product/b15554852?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b15554852?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Phenylglyoxylic acid-13C8 Waste Generated

Solid or Contaminated Debris?

Liquid Solution?Accidental Spill

Place in Labeled
Solid Hazardous
Waste Container

Yes

Place in Labeled
Liquid Hazardous
Waste Container

Yes

Store in Satellite
Accumulation Area

Absorb with Inert Material

Yes

Arrange for EHS
Waste Pickup

Click to download full resolution via product page

Caption: Disposal workflow for Phenylglyoxylic acid-13C8.

Disclaimer: This information is intended as a guide. Always consult your institution's specific

safety and disposal protocols, as well as local, state, and federal regulations.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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